Cas no 73480-85-0 (Isoquinoline, 1,3,6-trimethyl-)

• Product Name: Isoquinoline, 1,3,6-trimethyl-
• CAS No: 73480-85-0
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 542399
• PubChem ID: 12542962
• Update Time: 2025-04-19

Isoquinoline, 1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,3,6-trimethyl-
• 1,3,6-trimethylisoquinoline
• DTXSID20501923
• 73480-85-0
• SCHEMBL12258269

• Inchi： 1S/C12H13N/c1-8-4-5-12-10(3)13-9(2)7-11(12)6-8/h4-7H,1-3H3
• InChI Key： ZRSRILFUBSWCSK-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=C(C)C=CC=2C=1C

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų